Picolinimidamide hydrochloride

• IUPAC Name: pyridine-2-carboximidamide;hydrochloride
• InChI: InChI=1S/C6H7N3.ClH/c7-6(8)5-3-1-2-4-9-5;/h1-4H,(H3,7,8);1H
• InChI Key: GMHCEDDZKAYPLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=N)N.Cl
• Molecular Formula: C6H8ClN3
• DSSTOX Substance ID: DTXSID30496598
• Molecular Weight: 157.60 g/mol
• CAS RN: 51285-26-8

Description

Picolinimidamide hydrochloride, also known as Pyridine-2-carboxamidine Hydrochloride or 2-Amidinopyridine Hydrochloride, is a chemical compound with the molecular formula C6H7N3·HCl and a molecular weight of 157.60. It appears as a white to light yellow powder or crystal. This compound is used as a ligand for nickel catalysis, enabling nickel-catalyzed cross-coupling of diverse basic nitrogen heterocycles with primary and secondary alkyl halides.

Synthesis Analysis

The synthesis of Picolinimidamide hydrochloride involves a mixture of 3-(4-bromophenyl)-1-(pyridin-2-yl)prop-2-en-1-one and picolinimidamide hydrochloride in ethanol, which is then heated to reflux.

Molecular Structure Analysis

The molecular structure of Picolinimidamide hydrochloride is confirmed by NMR. The compound has an empirical formula (Hill Notation) of C6H7N3·HCl.

Chemical Reactions Analysis

Picolinimidamide hydrochloride is used as a ligand for nickel catalysis, enabling nickel-catalyzed cross-coupling of diverse basic nitrogen heterocycles with primary and secondary alkyl halides.

Physical And Chemical Properties Analysis

Picolinimidamide hydrochloride is a solid at 20°C. It has a melting point range of 150.0 to 154.0°C. The compound is hygroscopic, meaning it absorbs moisture from the air.

Scientific Research Applications

Chemical Synthesis

. . .

Ligand for Reductive Cross Electrophile Coupling

. . This application is particularly useful in the field of organic synthesis.

Cross-Coupling Reactions

. . These reactions are fundamental in the synthesis of complex organic molecules.

Nickel-Catalyzed Cross-Coupling

. This application is significant in the field of catalysis and synthetic chemistry.

Synthesis of Derivatives

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Photophysical Behaviors and OLED Performances

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Safety And Hazards

Picolinimidamide hydrochloride is classified as a warning hazard. It can cause skin irritation (H315) and serious eye irritation (H319). Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation persists.

Synthesis routes and methods I

Procedure details

To a solution of 2-cyanopyridine (20.0 g, 0.19 mol) in methanol (300 ml) under argon was added sodium methoxide (0.5 g). The reaction mixture was stirred at room temperature for 24 hours, then ammonium chloride (10.7 g, 0.2 mol) was added. The mixture was stirred at room temperature for 3.5 hours and the solvent was removed in vacuo. The residue was diluted with isopropanol (20 ml) and ether (400 ml) and a solid was collected by filtration to afford 28.2 g (87%) of 2-pyridinecarboxamidine hydrochloride as a white solid, m.p. 141°-142° C. when dried at 40° C. in high vacuum.

Synthesis routes and methods II

Procedure details

Sodium methoxide (2.5 g, 44 mmol) was added to a solution of 2-cyanopyridine (100 g, 0.95 mol) in methanol (1.5 L) under nitrogen. The reaction mixture was stirred at room temperature for 24 hours. Then ammonium chloride (53.5 g, 1 mol) was added. The mixture was stirred at room temperature for 4 h and the solvent was removed in vacuo. The residue was washed with ipropanol/ethyl acetate=1/10 and dried in vacuo to provide the product, 1-1-g, (100 g, 66%).